Cas no 1804154-96-8 (2-(Difluoromethyl)-3-(3-methoxy-3-oxopropyl)mandelic acid)

• Product Name: 2-(Difluoromethyl)-3-(3-methoxy-3-oxopropyl)mandelic acid
• CAS No: 1804154-96-8
• MF: C₁₃H₁₄F₂O₅
• MW: 288.244071483612
• CID: 4941320
• Update Time: 2025-07-29

2-(Difluoromethyl)-3-(3-methoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-(3-methoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C13H14F2O5/c1-20-9(16)6-5-7-3-2-4-8(10(7)12(14)15)11(17)13(18)19/h2-4,11-12,17H,5-6H2,1H3,(H,18,19)
• InChI Key： NYMXWYIQUREIFV-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CC=1CCC(=O)OC)C(C(=O)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 348
• XLogP3: 1.5
• Topological Polar Surface Area: 83.8

Additional information on 2-(Difluoromethyl)-3-(3-methoxy-3-oxopropyl)mandelic acid

Introduction to 2-(Difluoromethyl)-3-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1804154-96-8)

2-(Difluoromethyl)-3-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1804154-96-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluoromethyl group and a methoxy-substituted propionyl moiety. These structural elements contribute to its potential therapeutic applications and have been the focus of several recent studies.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of drug molecules. This feature is particularly important in the development of drugs that require prolonged therapeutic effects or reduced dosing frequencies. The presence of this group in 2-(Difluoromethyl)-3-(3-methoxy-3-oxopropyl)mandelic acid suggests that it may exhibit improved pharmacokinetic properties compared to similar compounds without this substitution.

The methoxy-substituted propionyl moiety in the compound's structure is another key feature that has been extensively studied. This moiety can influence the compound's solubility, stability, and binding affinity to target proteins. Recent research has shown that compounds with similar structural motifs have demonstrated promising activity in various biological assays, including anti-inflammatory and anti-cancer activities.

In the context of medicinal chemistry, the development of new drugs often involves the optimization of lead compounds through structural modifications. The unique combination of the difluoromethyl and methoxy-substituted propionyl groups in 2-(Difluoromethyl)-3-(3-methoxy-3-oxopropyl)mandelic acid makes it an attractive candidate for such optimization efforts. Researchers have explored various derivatives of this compound to enhance its therapeutic potential while minimizing adverse effects.

Clinical trials are a crucial step in the drug development process, and preliminary studies on 2-(Difluoromethyl)-3-(3-methoxy-3-oxopropyl)mandelic acid have shown promising results. Preclinical data indicate that this compound exhibits good oral bioavailability and a favorable safety profile, making it a viable candidate for further clinical evaluation. Ongoing research aims to elucidate its mechanism of action and identify specific therapeutic indications where it may be most effective.

The potential applications of 2-(Difluoromethyl)-3-(3-methoxy-3-oxopropyl)mandelic acid are diverse and span multiple therapeutic areas. For instance, its anti-inflammatory properties make it a potential candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary studies have suggested that it may have anti-cancer properties, particularly in inhibiting the growth of certain types of cancer cells.

In conclusion, 2-(Difluoromethyl)-3-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1804154-96-8) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with favorable pharmacological properties, make it an attractive candidate for further development and clinical evaluation. As research in this area continues to advance, it is likely that new insights into the therapeutic applications of this compound will emerge, contributing to the advancement of healthcare solutions.